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Compound of Interest

Compound Name: 1-(4-Chloroquinolin-6-yl)ethanone

CAS No.: 859962-03-1

Cat. No.: B1433722

Get Quote

Executive Summary & Chemical Context
In the synthesis of 4-aminoquinoline antimalarials (Chloroquine, Hydroxychloroquine), the

"ketone intermediate" typically refers to 5-(diethylamino)pentan-2-one (CAS: 105-50-0) or its

functional analogs. This aliphatic amino-ketone is the critical precursor to the diamine side

chain (Novoldiamine) via reductive amination.

Unlike the stable quinoline core, this intermediate possesses a "dual-threat" hazard profile: the

high flammability of a low-molecular-weight ketone combined with the corrosivity and

sensitization potential of a tertiary amine. This guide outlines the scientific logic required to

author and interpret a rigorous SDS for this specific chemical class, moving beyond generic

templates to site-specific risk mitigation.

Section 1: Chemical Characterization & Impurity
Profiling
Objective: Define the substance not just by target structure, but by its realistic process

composition.
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Identification Strategy
For research-grade intermediates, purity often fluctuates. An SDS must account for the highest

risk impurities.

Target Substance: 5-(diethylamino)pentan-2-one[1]

Synonyms: 1-Diethylamino-4-pentanone; Novoldiamine ketone precursor.

Critical Impurities:

Vinyl Ketones: Elimination byproducts (often highly toxic/lachrymators).

Unreacted Amines: Diethylamine (highly flammable, corrosive).

Molecular Weight & Physical Logic
Formula:

MW: ~157.25 g/mol

Physical State: Liquid.[2]

Causality: The relatively low molecular weight and lack of hydrogen bond donors (tertiary

amine/ketone) suggest high volatility and rapid dermal absorption, necessitating specific

vapor controls.

Section 2: Hazard Identification (GHS Logic)
Objective: Derive GHS classifications based on structure-activity relationships (SAR) and

experimental data.

Classification Rationale
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Hazard Class Category Scientific Justification

Flammable Liquid Cat 2/3

Short-chain ketones (like 2-

pentanone) are highly

flammable. The amine tail

adds organic mass but does

not significantly suppress

vapor pressure. Flash Point

estimate: < 60°C.

Skin Corr./Irrit. Cat 1B/2

The diethylamino group is

basic (

). While the ketone is neutral,

the amine moiety drives pH-

dependent tissue damage

(saponification of lipids).

Acute Tox (Oral) Cat 4

Based on aliphatic amine

analogs. Metabolic oxidation of

the amine can produce

reactive iminium ions.

Sensitization Skin Cat 1

Critical: Many aliphatic amines

and their metabolic adducts

are haptens, capable of

binding to skin proteins and

inducing Type IV

hypersensitivity.

Labeling Elements (Signal Word: DANGER)
H226: Flammable liquid and vapor.[3][4]

H314: Causes severe skin burns and eye damage (Precautionary principle applied due to

amine content).[3]

H317: May cause an allergic skin reaction.[5]
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Section 3: Risk Mitigation & Engineering Controls
Objective: Translate hazards into operational barriers.

The "Dual-Barrier" Containment Protocol
Because this intermediate is both flammable and corrosive/sensitizing, standard fume hoods

may be insufficient if large volumes are handled.

DOT Diagram: Hazard Assessment & Control Workflow

5-(diethylamino)pentan-2-one

High Vapor Pressure
(Flash Pt < 60°C)

Basic Amine Moiety
(Corrosive/Sensitizer)

Risk: Vapors travel to ignition source Risk: Inhalation & Skin Absorption

Engineering Control:
Grounding + Local Exhaust (LEV)

Mitigates Removes Vapors

PPE Barrier:
Butyl Rubber Gloves (No Nitrile)

Mitigates

Click to download full resolution via product page

Caption: Logic flow deriving engineering and PPE controls from the specific physicochemical

properties of the amino-ketone intermediate.

PPE Selection (The Permeation Factor)
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Glove Material:Do NOT use Nitrile. Ketones degrade nitrile rubber rapidly

(swelling/breakthrough < 5 mins).

Recommendation:Butyl Rubber or Silver Shield/4H laminates.

Respiratory: If LEV is compromised, use a full-face respirator with Organic Vapor (OV) +

Ammonia/Methylamine (AM) cartridges due to the amine functionality.

Section 4: Process Safety & Reactivity
Objective: Prevent thermal runaways during synthesis.

Incompatibility Matrix
Oxidizers: Violent reaction. The amine nitrogen is easily oxidized to N-oxides (exothermic).

Halogenated Agents: Reaction with alkyl halides (e.g., during the subsequent coupling with

4,7-dichloroquinoline) can be exothermic.

Acids: Exothermic acid-base neutralization.

Thermal Stability
Storage: Store under inert atmosphere (Nitrogen/Argon). The amino-ketone can undergo

self-condensation (aldol-like) or oxidation (darkening) upon air exposure, potentially

increasing viscosity and generating heat.

Section 5: Toxicology & Environmental Fate
Objective: Assessing the "Invisible" Risks.

Toxicological Endpoints
Genotoxicity: While chloroquine itself has a known safety profile, intermediates like 5-

(diethylamino)pentan-2-one must be treated as Potential Genotoxic Impurities (PGIs) until

proven otherwise, due to the reactive ketone alpha-position.

Target Organ: Central Nervous System (solvent effect) and Respiratory Tract (corrosive

necrosis).
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Environmental Fate (Aquatic)
Bioaccumulation: Low (

).

Toxicity: Harmful to aquatic life. The amine group is toxic to algae due to pH alteration and

membrane disruption.

Disposal: Incineration with a scrubber for

control is mandatory. Do not release to drains (basicity disrupts biological wastewater
treatment).

Section 6: Emergency Response Protocols
Objective: Actionable steps for Fire and Spills.

DOT Diagram: Emergency Response Logic

Spill / Release Is there Fire?

Firefighting:
Use Alcohol-Resistant Foam
(Water jet spreads ketone)

Yes

Containment:
Eliminate Ignition Sources

No
Neutralization:

Absorb with Vermiculite
Treat with dilute Citric Acid

HazWaste:
Incineration (Code D001/D002)

Click to download full resolution via product page

Caption: Decision tree for emergency response, highlighting the specific prohibition of water

jets on ketone fires and the need for acid neutralization.

Firefighting Specifics
Media: Alcohol-resistant foam is critical. Standard foam breaks down upon contact with the

amine/ketone mixture.

Hazardous Combustion Products: Carbon oxides, Nitrogen oxides (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1433722/docs?utm_src=pdf-body-img#advanced-safety-data-sheet-development-for-chloroquine-class-ketone-intermediates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


). Firefighters must wear SCBA to prevent pulmonary edema from

inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. GSRS [gsrs.ncats.nih.gov]

2. DIETHYLKETONE (DEK) / 3-PENTANONE - Alkyl Amines Chemicals Limited
[alkylamines.com]

3. chemos.de [chemos.de]

4. fishersci.com [fishersci.com]

5. 4,7-Dichloroquinoline | C9H5Cl2N | CID 6866 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Advanced Safety Data Sheet Development for
Chloroquine-Class Ketone Intermediates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1433722/docs#advanced-safety-data-sheet-
development-for-chloroquine-class-ketone-intermediates]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Diethylamino-2-pentanone
https://echa.europa.eu/guidance-documents/guidance-on-clp
https://www.osha.gov/hazcom
https://www.who.int/publications/i/item/WHO-2019-nCoV-Sci_Brief-Chloroquine-2020.1
https://www.benchchem.com/product/b1433722?utm_src=pdf-custom-synthesis#bc-rfq
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7T3TWL8CA7
https://alkylamines.com/product/diethylketone-dek-3-pentanone/
https://alkylamines.com/product/diethylketone-dek-3-pentanone/
https://www.chemos.de/import/data/msds/GB_en/74509-79-8-A0130680-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC224130010&countryCode=US&langu
https://pubchem.ncbi.nlm.nih.gov/compound/4_7-Dichloroquinoline
https://www.benchchem.com/product/b1433722/docs#advanced-safety-data-sheet-development-for-chloroquine-class-ketone-intermediates
https://www.benchchem.com/product/b1433722/docs#advanced-safety-data-sheet-development-for-chloroquine-class-ketone-intermediates
https://www.benchchem.com/product/b1433722/docs#advanced-safety-data-sheet-development-for-chloroquine-class-ketone-intermediates
https://www.benchchem.com/product/b1433722/docs#advanced-safety-data-sheet-development-for-chloroquine-class-ketone-intermediates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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